N-benzhydryl-4-(2-(thiophene-3-carboxamido)ethyl)piperazine-1-carboxamide
Overview
Description
“N-benzhydryl-4-(2-(thiophene-3-carboxamido)ethyl)piperazine-1-carboxamide” is a chemical compound with the molecular formula C25H28N4O2S. It belongs to the class of compounds known as benzhydryl piperazines and thiophene carboxamides .
Synthesis Analysis
While specific synthesis methods for this compound are not available, benzhydryl piperazines are generally synthesized by nucleophilic substitution of 1-benzhydryl piperazine with appropriate reagents . Thiophene derivatives can be synthesized by various methods including condensation reactions .Molecular Structure Analysis
The molecular structure of this compound would include a benzhydryl group, a piperazine ring, and a thiophene ring linked by amide and ethyl groups. The exact structure would need to be confirmed by spectroscopic methods and X-ray diffraction study .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Piperazines and thiophenes can undergo a variety of reactions including nucleophilic substitutions and condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. It would be expected to have properties typical of benzhydryl piperazines and thiophene carboxamides .Scientific Research Applications
- Anticancer Properties : Some thiophene-based molecules exhibit anticancer effects . Researchers could investigate whether this compound shows similar activity against specific cancer cell lines.
- Anti-Inflammatory and Antimicrobial Effects : The presence of the thiophene ring system often correlates with anti-inflammatory and antimicrobial properties . Further studies could explore these aspects.
- Thiophene derivatives play a crucial role in organic electronics. They are utilized in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
- Thiophene derivatives are used as corrosion inhibitors in industrial chemistry . Investigating the effectiveness of this compound in preventing metal corrosion could be valuable.
- Beyond anticancer effects, thiophene-mediated molecules have been associated with antihypertensive and anti-atherosclerotic properties .
Medicinal Chemistry and Drug Development
Organic Semiconductors and Electronics
Corrosion Inhibition
Pharmacological Properties
Material Science and Light-Emitting Diodes (LEDs)
Mechanism of Action
Target of action
Piperazine derivatives are known to bind to multiple receptors with high affinity and are found in various biologically active compounds across a number of different therapeutic areas .
Mode of action
Piperazine compounds generally mediate their anthelmintic action by paralyzing parasites, allowing the host body to easily remove or expel the invading organism .
Biochemical pathways
Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications .
Pharmacokinetics
The piperazine nucleus is capable of binding to multiple receptors with high affinity .
Result of action
Molecules with the thiophene ring system exhibit many pharmacological properties .
properties
IUPAC Name |
N-benzhydryl-4-[2-(thiophene-3-carbonylamino)ethyl]piperazine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N4O2S/c30-24(22-11-18-32-19-22)26-12-13-28-14-16-29(17-15-28)25(31)27-23(20-7-3-1-4-8-20)21-9-5-2-6-10-21/h1-11,18-19,23H,12-17H2,(H,26,30)(H,27,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAHGFHNFFWSFLS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCNC(=O)C2=CSC=C2)C(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzhydryl-4-(2-(thiophene-3-carboxamido)ethyl)piperazine-1-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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